![molecular formula C11H12O B1582765 6-Methyl-1-tetralone CAS No. 51015-29-3](/img/structure/B1582765.png)
6-Methyl-1-tetralone
Overview
Description
6-Methyl-1-tetralone (6-MT) is an organic compound belonging to the class of organic compounds known as ketones. It is a colorless crystalline solid that is soluble in most organic solvents. 6-MT is an important intermediate for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of a variety of other compounds, such as polymers and polyurethanes.
Scientific Research Applications
Synthesis and Chemical Properties
6-Methyl-1-tetralone, a derivative of tetralone, is utilized in various synthesis processes due to its unique chemical properties. Notable applications include:
Synthesis of Aryl Compounds : A study by Klix, Cain, and Bhatia (1995) describes the synthesis of 5,6-methylenedioxy-1-tetralone using a Grignard reaction, highlighting the utility of tetralone derivatives in forming complex aryl compounds (Klix, Cain, & Bhatia, 1995).
Intermediate for Biologically Active Compounds : Tetralone derivatives are used as intermediates in the synthesis of biologically relevant molecules. For example, Ghatak et al. (2003) reported the synthesis of hydroxy and methoxy containing tetralone analogs, which serve as versatile building blocks for biologically active compounds (Ghatak, Dorsey, Garner, & Pinney, 2003).
Creation of Monoamine Oxidase Inhibitors : A study by Mostert, Petzer, and Petzer (2015) found that α-tetralone, structurally similar to this compound, is an effective scaffold for designing monoamine oxidase inhibitors, which are relevant in treating neurodegenerative and neuropsychiatric disorders (Mostert, Petzer, & Petzer, 2015).
Development of Novel Drug Analogues : Nyangulu et al. (2006) synthesized tetralone abscisic acid analogues, demonstrating the potential of tetralone derivatives in creating novel drug analogues with enhanced biological activity (Nyangulu et al., 2006).
Biological and Pharmacological Applications
Inhibition of Reactive Oxygen Species : Katila et al. (2019) explored halogenated 1-tetralone or 6-amino-1-tetralone chalcone derivatives for their inhibitory effects against reactive oxygen species production in macrophages, emphasizing the pharmacological significance of tetralone derivatives (Katila et al., 2019).
Exploration of Antimicrobial Properties : Dwivedi et al. (2014) investigated 4-hydroxy-α-tetralone and its derivatives for their potential as drug resistance reversal agents in multidrug-resistant Escherichia coli, showing the applicability of tetralone derivatives in addressing antibiotic resistance (Dwivedi et al., 2014).
Study of Tetralone Derivatives in Drug Discovery : De et al. (2016) highlighted the importance of the tetralone ring system in drug discovery, noting its wide applications in creating analgesic, antidepressant, antifungal, and antibacterial drugs (De, Banerjee, Keerthi, & Lakshmi, 2016).
Properties
IUPAC Name |
6-methyl-3,4-dihydro-2H-naphthalen-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c1-8-5-6-10-9(7-8)3-2-4-11(10)12/h5-7H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPOGGJAFMWYNLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0068608 | |
Record name | 1(2H)-Naphthalenone, 3,4-dihydro-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0068608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51015-29-3 | |
Record name | 6-Methyl-1-tetralone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51015-29-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dihydro-6-methylnaphthalen-1(2H)-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051015293 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1(2H)-Naphthalenone, 3,4-dihydro-6-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1(2H)-Naphthalenone, 3,4-dihydro-6-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0068608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dihydro-6-methylnaphthalen-1(2H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.722 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,4-DIHYDRO-6-METHYLNAPHTHALEN-1(2H)-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HTW3PM158Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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